![molecular formula C20H23FN2O5S B2641993 N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)-2,5-dimethoxybenzenesulfonamide CAS No. 954635-34-8](/img/structure/B2641993.png)
N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)-2,5-dimethoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a sulfonamide derivative, which is a functional group that is often found in various pharmaceutical agents, including antibiotics, antidiabetic drugs, and diuretics . The presence of the 4-fluorobenzyl group could potentially enhance the compound’s lipophilicity, which might improve its ability to cross biological membranes .
Molecular Structure Analysis
The molecular structure of a compound can be analyzed using various spectroscopic techniques, such as NMR . The fluorine atom in the 4-fluorobenzyl group could be particularly useful in 19F NMR studies .Chemical Reactions Analysis
The reactivity of this compound would likely depend on the specific functional groups present. For example, the sulfonamide group might undergo hydrolysis under acidic or basic conditions .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can be influenced by its functional groups. For example, the sulfonamide group might enhance the compound’s water solubility, while the 4-fluorobenzyl group could increase its lipophilicity .Scientific Research Applications
Quantum Chemical and Molecular Dynamic Studies
Research into piperidine derivatives, which share a structural similarity to the compound of interest, focuses on their corrosion inhibition properties on iron. Quantum chemical calculations and molecular dynamics simulations were used to explore adsorption behaviors and inhibition efficiencies, suggesting a potential application in materials science and corrosion prevention (Kaya et al., 2016).
COX-2 Inhibition for Therapeutic Applications
Another area of research involves the synthesis and evaluation of oxazolyl-benzenesulfonamide derivatives as selective cyclooxygenase-2 (COX-2) inhibitors. These compounds, including those with fluorine substitutions, have shown potential as therapeutic agents for conditions such as rheumatoid arthritis, osteoarthritis, and acute pain, indicating the importance of sulfonamide derivatives in medical research (Hashimoto et al., 2002).
Structural Investigations
Studies on the structural characterization of similar compounds, such as AND-1184 and its hydrochloride form, reveal insights into the solid-state properties and molecular dynamics. These investigations can inform the development of potential active pharmaceutical ingredients (APIs) for treating diseases like dementia (Pawlak et al., 2021).
Functionalization and Catalysis
Research on the functionalization of fullerenes with N-fluorobenzenesulfonimide (NFSI) and the catalytic applications of sulfonimides, such as in N-demethylation reactions, suggests a role in synthetic organic chemistry. These studies explore the reactivity and potential of sulfonimide-based compounds in facilitating or mediating chemical transformations (Li et al., 2015; Yi et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[[1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]methyl]-2,5-dimethoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN2O5S/c1-27-17-7-8-18(28-2)19(10-17)29(25,26)22-11-15-9-20(24)23(13-15)12-14-3-5-16(21)6-4-14/h3-8,10,15,22H,9,11-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZJWAYMKCJYNFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)S(=O)(=O)NCC2CC(=O)N(C2)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.